Cas no 1805622-92-7 (2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine)
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine
-
- Inchi: 1S/C8H8BrF3N2O/c9-5-1-4(3-13)6(14)2-7(5)15-8(10,11)12/h1-2H,3,13-14H2
- InChI Key: WFZXECHHQGLCPU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)CN)N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 2.5
- Topological Polar Surface Area: 61.3
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017763-250mg |
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine |
1805622-92-7 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A013017763-500mg |
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine |
1805622-92-7 | 97% | 500mg |
863.90 USD | 2021-05-31 | |
| Alichem | A013017763-1g |
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine |
1805622-92-7 | 97% | 1g |
1,504.90 USD | 2021-05-31 |
2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine
Comprehensive Overview of 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine (CAS No. 1805622-92-7)
The compound 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine (CAS No. 1805622-92-7) is a highly specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a trifluoromethoxy group and a bromo substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated organic compounds like 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine has surged due to their enhanced metabolic stability and lipophilicity. These properties make them invaluable in medicinal chemistry, where they are often incorporated into lead compounds to improve pharmacokinetic profiles. The presence of the trifluoromethoxy moiety is particularly noteworthy, as it is a key feature in many FDA-approved drugs targeting central nervous system disorders and inflammatory diseases.
From a synthetic chemistry perspective, 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine offers multiple reactive sites for further functionalization. The amino group can undergo acylation or sulfonylation reactions, while the bromo substituent is amenable to cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This versatility has made it a popular choice for constructing complex molecular architectures in both academic and industrial settings.
Environmental considerations surrounding halogenated compounds have also brought 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine into focus. While traditional brominated compounds have faced scrutiny due to persistence concerns, the introduction of the trifluoromethoxy group appears to offer improved degradation profiles. This has led to growing interest in its use as a more sustainable alternative in certain applications, aligning with the pharmaceutical industry's push toward greener chemistry practices.
The analytical characterization of 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm not only the compound's purity but also provide crucial structural information that guides its application in various synthetic pathways. Recent publications have highlighted its utility in constructing heterocyclic scaffolds that are prevalent in many therapeutic agents.
Market trends indicate increasing procurement of 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine by contract research organizations and specialty chemical suppliers. This reflects the compound's growing importance in early-stage drug discovery programs. Its CAS No. 1805622-92-7 has become a frequent search term in chemical databases, underscoring its relevance in contemporary organic synthesis.
Future research directions for 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine may explore its potential in materials science applications. Preliminary studies suggest that its unique electronic properties, imparted by the trifluoromethoxy and bromo groups, could make it valuable in the development of organic semiconductors or liquid crystal materials. Such interdisciplinary applications would further expand the utility of this already versatile compound.
Quality control protocols for 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine emphasize rigorous testing for residual solvents and heavy metals, particularly when intended for pharmaceutical applications. The compound's stability under various storage conditions has been well-documented, with recommendations typically suggesting protection from light and moisture to maintain optimal purity over extended periods.
From a regulatory standpoint, 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine falls under standard chemical handling guidelines. While not classified as hazardous under current systems, appropriate laboratory safety measures should always be observed when working with this or any chemical substance. Material safety data sheets provide comprehensive guidance on proper handling procedures.
The synthesis of 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine typically involves multi-step procedures starting from commercially available precursors. Recent process optimization efforts have focused on improving yields and reducing the environmental impact of its production, reflecting the chemical industry's broader sustainability initiatives. These advancements have made the compound more accessible to researchers worldwide.
In conclusion, 2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine (CAS No. 1805622-92-7) represents an important building block in modern synthetic chemistry. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple research domains. As scientific understanding of fluorinated and brominated compounds deepens, the applications of this specialized benzylamine derivative are likely to expand further, solidifying its position as a key intermediate in chemical synthesis.
1805622-92-7 (2-Amino-5-bromo-4-(trifluoromethoxy)benzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)